Cas no 196119-61-6 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl-)

[1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl- structure
196119-61-6 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl-
CAS No:196119-61-6
MF:C6H7N5
MW:149.153279542923
CID:116890
PubChem ID:169505
Update Time:2025-04-18

[1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl-
    • [1,2,4]Triazolo[1,5-a]pyrimidin-7(4H)-imine,5-methyl-(9CI)
    • 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
    • DTXSID40187001
    • SCHEMBL609785
    • N-dediethyltrapidil
    • 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-imine
    • 4-26-00-03733 (Beilstein Handbook Reference)
    • HMS1700H12
    • [1,2,4]Triazolo[1,5-a]pyrimidin-7(3H)-imine,5-methyl-(9CI)
    • MFCD00982049
    • 33376-96-4
    • AKOS000275770
    • 196119-61-6
    • 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
    • (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, 5-methyl-
    • EN300-204435
    • 2-Ammonio-2-benzylpent-4-enoate
    • F2150-0042
    • 7-Amino-5-methyl-s-triazolo(1,5-a)pyrimidine
    • 196225-31-7
    • Desdiethyltrapidil
    • Z274574734
    • [1,2,4]triazolo[1,5-a]pyrimidin-7(3h)-imine,5-methyl-
    • 5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine #
    • CS-0036602
    • AM803714
    • BRN 0139531
    • FS-5592
    • 5-Methyl-7-amino-s-triazolo(1,5-a)pyrimidine
    • Desdiethyl-trapidil
    • FT-0690537
    • Inchi: 1S/C6H7N5/c1-4-2-5(7)11-6(10-4)8-3-9-11/h2-3H,7H2,1H3
    • InChI Key: WCHZTJMYPRSTPF-UHFFFAOYSA-N
    • SMILES: N12C(=NC=N1)N=C(C)C=C2N

Computed Properties

  • Exact Mass: 149.07014524g/mol
  • Monoisotopic Mass: 149.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 69.1Ų
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